Cas no 850589-56-9 (3-Benzyloxy-5-fluorophenylboronic acid)
850589-56-9 structure
Product Name:3-Benzyloxy-5-fluorophenylboronic acid
CAS No:850589-56-9
MF:C13H12BFO3
MW:246.041987419128
MDL:MFCD07363782
CID:720304
PubChem ID:44558161
Update Time:2024-10-26
3-Benzyloxy-5-fluorophenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Benzyloxy-5-fluorophenylboronic acid
- 3-Benzyloxy-5-fluorobenzeneboronic acid
- (3-benzyloxy-5-fluoro-phenyl)boronic acid
- (3-fluoro-5-phenylmethoxyphenyl)boronic acid
- Boronic acid, B-[3-fluoro-5-(phenylmethoxy)phenyl]-
- (3-(benzyloxy)-5-fluorophenyl)boronic acid
- Boronic acid,B-[3-fluoro-5-(phenylmethoxy)phenyl]-
- [3-(Benzyloxy)-5-fluorophenyl]boronic acid
- (3-benzyloxy-5-fluoro)benzeneboronic acid
- 3-(PHENYLMETHOXY)-5-FLUOROBENZENEBORONIC ACID
- QQOFKMPPQQMUDH-UHFFFAOYSA-N
- SBB065888
- B-[3-Fluoro-5-(phenylmethoxy)phenyl]boronic acid (ACI)
- Boronic acid, [3-fluoro-5-(phenylmethoxy)phenyl]- (9CI)
- (3-Benzyloxy-5-fluorophenyl)boronic acid
- DTXSID40659379
- 3-(benzyloxy)-5-fluorophenylboronic acid
- AKOS015839312
- 3-benzyloxy-5-fluorophenylboronic acid, AldrichCPR
- 3-Benzyloxy-5-fluorobenzeneboronic acid (contains varying amounts of Anhydride)
- 850589-56-9
- DB-010533
- J-511763
- MFCD07363782
- N12100
- AS-17796
- CS-W010244
- SCHEMBL2504564
- 3-Benzyloxy-5-fluorophenylboronicacid
- AB30757
-
- MDL: MFCD07363782
- Inchi: 1S/C13H12BFO3/c15-12-6-11(14(16)17)7-13(8-12)18-9-10-4-2-1-3-5-10/h1-8,16-17H,9H2
- InChI Key: QQOFKMPPQQMUDH-UHFFFAOYSA-N
- SMILES: FC1C=C(B(O)O)C=C(OCC2C=CC=CC=2)C=1
Computed Properties
- Exact Mass: 246.08600
- Monoisotopic Mass: 246.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7
Experimental Properties
- Density: 1.26
- Melting Point: 156-162°C
- Boiling Point: 418.1°C at 760 mmHg
- Flash Point: 206.7°C
- Refractive Index: 1.577
- PSA: 49.69000
- LogP: 1.08450
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
3-Benzyloxy-5-fluorophenylboronic acid Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Hazardous Material Identification:
- HazardClass:IRRITANT, IRRITANT-HARMFUL, KEEP COLD
- Storage Condition:Store at room temperature
3-Benzyloxy-5-fluorophenylboronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-Benzyloxy-5-fluorophenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B137386-10g |
3-Benzyloxy-5-fluorophenylboronic acid |
850589-56-9 | 98% | 10g |
¥1142.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B137386-25g |
3-Benzyloxy-5-fluorophenylboronic acid |
850589-56-9 | 98% | 25g |
¥2284.90 | 2023-09-04 | |
| Alichem | A019119217-5g |
3-Benzyloxy-5-fluorophenylboronic acid |
850589-56-9 | 97% | 5g |
$152.00 | 2023-08-31 | |
| Alichem | A019119217-10g |
3-Benzyloxy-5-fluorophenylboronic acid |
850589-56-9 | 97% | 10g |
$258.06 | 2023-08-31 | |
| Alichem | A019119217-25g |
3-Benzyloxy-5-fluorophenylboronic acid |
850589-56-9 | 97% | 25g |
$451.44 | 2023-08-31 | |
| Chemenu | CM137195-1g |
3-Benzyloxy-5-fluorophenylboronic acid |
850589-56-9 | 95+% | 1g |
$54 | 2021-08-05 | |
| Chemenu | CM137195-5g |
3-Benzyloxy-5-fluorophenylboronic acid |
850589-56-9 | 95+% | 5g |
$144 | 2021-08-05 | |
| Chemenu | CM137195-10g |
3-Benzyloxy-5-fluorophenylboronic acid |
850589-56-9 | 95+% | 10g |
$245 | 2021-08-05 | |
| Chemenu | CM137195-25g |
3-Benzyloxy-5-fluorophenylboronic acid |
850589-56-9 | 95+% | 25g |
$446 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BM074-200mg |
3-Benzyloxy-5-fluorophenylboronic acid |
850589-56-9 | 97+% | 200mg |
109.0CNY | 2021-08-04 |
3-Benzyloxy-5-fluorophenylboronic acid Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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